4-nitro-N-[4-(trifluoromethoxy)phenyl]benzamide

• Molecular Formula: C14H9F3N2O4
• Molecular Weight: 326.23 g/mol
• IUPAC Name: 4-nitro-N-[4-(trifluoromethoxy)phenyl]benzamide
• InChI: InChI=1S/C14H9F3N2O4/c15-14(16,17)23-12-7-3-10(4-8-12)18-13(20)9-1-5-11(6-2-9)19(21)22/h1-8H,(H,18,20)
• InChI Key: DMINQGAQLZMKFW-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)OC(F)(F)F)[N+](=O)[O-]

Description

4-nitro-N-[4-(trifluoromethoxy)phenyl]benzamide, commonly known as NTB, is a chemical compound used in scientific research. It belongs to the family of benzamide derivatives, which are known for their diverse biological activities. NTB has gained significant attention due to its potential applications in the field of neuroscience, specifically as a modulator of ion channels.

Mechanism of Action

NTB acts as a blocker of the Nav1.7 channel, binding to a specific site on the channel and preventing the influx of sodium ions. This inhibition of sodium influx results in a decrease in the excitability of neurons, leading to a reduction in pain signaling.
Biochemical and Physiological Effects
In addition to its effects on pain signaling, NTB has been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of NTB is its specificity for the Nav1.7 channel, making it a valuable tool for studying the role of this channel in pain signaling. However, one limitation is its low solubility in aqueous solutions, which can make it difficult to work with in some experiments.

Future Directions

There are several potential future directions for research involving NTB. One area of interest is the development of more soluble analogs of NTB, which could improve its usefulness in experimental settings. Additionally, further research is needed to fully understand the mechanisms underlying its effects on cancer cells and inflammation. Finally, the potential therapeutic applications of NTB in the treatment of chronic pain warrant further investigation.

Synthesis Methods

The synthesis of NTB involves the reaction of 4-nitroaniline with 4-trifluoromethoxybenzoyl chloride in the presence of a base such as sodium carbonate. The resulting product is purified through recrystallization and characterized through spectroscopic techniques such as NMR and IR.

Scientific Research Applications

NTB has been extensively studied for its potential applications in neuroscience research. It has been shown to modulate the activity of voltage-gated ion channels, specifically the Nav1.7 sodium channel. This channel is involved in the transmission of pain signals, and the modulation of its activity has potential therapeutic applications in the treatment of chronic pain.